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Compound of Interest |

Compound Name: 4'-Nitromethopholine
CAS No.: 63937-57-5
Cat. No.: B1583179
- 7

Introduction & Compound Profile

4'-Nitromethopholine (CAS: 63937-57-5) is a structural analog of the analgesic Methopholine
(Versidyne).[1] Chemically defined as 1-(4-nitrophenethyl)-6,7-dimethoxy-2-methyl-1,2,3,4-
tetrahydroisoquinoline, it functions as a research ligand in opioid receptor pharmacology.[1]

Accurate stock solution preparation is critical for generating reproducible IC50/EC50 data.[1]
This protocol utilizes Dimethyl Sulfoxide (DMSO) as the primary solvent due to its high
solvation power for lipophilic isoquinolines and compatibility with cellular assays at low final
concentrations (<0.1%).[1]

Physicochemical Data Table
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Property Value Notes

Molecular Formula C20H24N204

Molecular Weight 356.42 g/mol Used for Molarity calculations

CAS Number 63937-57-5

Physical State Solid (Powder) Melting Point: 91-92°C

Solubility (Predicted) DMSO (>20 mg/mL) Ethanol (Moderate), Water
(Low/Insoluble)

Storage (Solid) -20°C Protect from light and moisture

Safety & Handling (Critical)

Given the structural relationship to potent opioids, treat this compound as a High-Potency
Active Pharmaceutical Ingredient (HPAPI).[1]

» Engineering Controls: All weighing and dissolution must occur inside a certified chemical
fume hood or a powder containment enclosure.[1]

o PPE: Double nitrile gloves, lab coat, and safety goggles.[1] A P100 respirator is
recommended if handling open powder outside a hood.[1]

o Deactivation: Surfaces contacted by the powder should be wiped with 10% bleach followed
by 70% ethanol to degrade and remove organic residues.[1]

Materials & Equipment

o Compound: 4'-Nitromethopholine (>98% purity).[1]
e Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), 299.9%, sterile-filtered.[1]

o Why Anhydrous? Water accumulation in DMSO can cause compound precipitation over
time and hydrolysis of sensitive functional groups.[1]

o Container: Amber glass vials (borosilicate) with PTFE-lined screw caps.[1]
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o Why Amber? Nitro-aromatic compounds can be sensitive to photodegradation.[1]

 Instrumentation: Analytical balance (readability 0.01 mg), Vortex mixer, Sonicator bath.

Protocol: Preparation of 10 mM Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution.

Step 1: Molar Mass Calculation
[11[2][3]

Step 2: Weighing (Gravimetric Method)[1]

e Taring: Place a clean, dry amber glass vial on the balance and tare.[1]

» Addition: Carefully add approximately 3.6 mg of 4'-Nitromethopholine. Record the exact
mass (e.g.,

).

e Correction: Do not attempt to hit 3.56 mg exactly. Instead, adjust the solvent volume in Step
3 to achieve the precise concentration.

Step 3: Solvent Addition

Calculate the required volume of DMSO (

) based on the exact mass weighed (

):

Example: If you weighed 3.65 mg:

[1]

Action: Pipette the calculated volume of Anhydrous DMSO into the vial containing the powder.

Step 4: Dissolution[1]

o Vortex: Cap the vial tightly. Vortex at medium speed for 30 seconds.[1]
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e Sonicate: If visible particles remain, place the vial in a room-temperature ultrasonic bath for
1-2 minutes.

o Caution: Monitor temperature.[1][2] Heat can degrade nitro compounds.[1]

 Inspect: Hold the vial against a light source. The solution should be completely clear and free
of particulate matter.[1]

Step 5: Aliquoting & Storage[1]

» Aliquot: Dispense the stock solution into smaller volumes (e.g., 50—-100 pL) in amber
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

e Label: [Compound Name] [Conc.] [Solvent] [Date] [Operator].
» Store: Place at -20°C or -80°C. Stable for 6 months.

Workflow Visualization

The following diagram illustrates the critical path for stock solution preparation, emphasizing
the feedback loop for solubility verification.
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Start: 4'-Nitromethopholine Solid

Weigh Solid (Analytical Balance)
Record Exact Mass (m)

'

Calculate DMSO Volume
V=m/ (MW * Conc)

'

Add Anhydrous DMSO
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Visual Inspection:
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Caption: Logical workflow for the gravimetric preparation of 4'-Nitromethopholine stock
solution, including quality control checkpoints.

Serial Dilution for Bioassays

For In Vitro assays (e.g., Opioid Receptor Binding), dilute the stock into aqueous buffer
immediately prior to use.[1]

Solvent/Buf Volume Final Conc.

Step Source DMSO %
fer Transfer [1]
Stock - DMSO - 10 mM 100%
. 10 pL into
Working 1 10 mM Stock  Assay Buffer 100 pM 1%
990 pL
) 100 pM Sol. 100 pL into
Working 2 Assay Buffer 10 uM 0.1%
[1] 900 pL

Note: Keep final DMSO concentration <0.5% in cell-based assays to prevent solvent toxicity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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